Cas no 1787880-75-4 (3,4-difluoro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzene-1-sulfonamide)

• Product Name: 3,4-difluoro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzene-1-sulfonamide
• CAS No: 1787880-75-4
• MF: C₁₄H₁₆F₂N₂O₃S
• MW: 330.350249290466
• CID: 5346646
• Update Time: 2025-05-23

3,4-difluoro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)benzenesulfonamide
• 3,4-difluoro-N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]benzenesulfonamide
• 3,4-difluoro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzene-1-sulfonamide

• Inchi： 1S/C14H16F2N2O3S/c1-18-8-2-3-13(18)14(19)6-7-17-22(20,21)10-4-5-11(15)12(16)9-10/h2-5,8-9,14,17,19H,6-7H2,1H3
• InChI Key： HSPWXVUGOMJITH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)F)(NCCC(C1=CC=CN1C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 458
• XLogP3: 1.1
• Topological Polar Surface Area: 79.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,4-difluoro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzene-1-sulfonamide

3,4-Difluoro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzene-1-sulfonamide

The compound 3,4-difluoro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzene-1-sulfonamide, identified by the CAS number 1787880-75-4, is a highly specialized organic molecule with significant potential in the field of pharmacology and drug development. This compound belongs to the class of sulfonamides, which are widely recognized for their role in various therapeutic applications. The structure of this molecule is characterized by a benzene ring substituted with two fluorine atoms at the 3 and 4 positions, a sulfonamide group at the 1 position, and a complex substituent at the nitrogen atom of the sulfonamide group.

The substituent attached to the nitrogen atom is a propyl chain that bears both a hydroxyl group and a 1-methylpyrrole moiety. This unique combination of functional groups endows the compound with distinctive chemical properties and biological activity. Recent studies have highlighted its potential as a modulator of certain cellular pathways, making it a promising candidate for drug discovery.

One of the most intriguing aspects of this compound is its ability to interact with specific targets in cellular signaling. For instance, research has shown that it may influence pathways involved in inflammation and immune response. These findings are particularly relevant in the context of developing treatments for chronic inflammatory diseases, where modulation of these pathways could lead to significant therapeutic benefits.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic chemistry techniques. The synthesis begins with the preparation of the benzene ring with difluoro substitution, followed by the introduction of the sulfonamide group. The nitrogen substituent is then introduced via nucleophilic substitution or coupling reactions, depending on the specific conditions employed. The complexity of this synthesis underscores the importance of precise chemical control to ensure high purity and bioavailability.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. Its ability to penetrate cellular membranes and interact with intracellular targets suggests that it could be effective in treating conditions where such activity is critical. Furthermore, recent advancements in computational chemistry have enabled researchers to model its interactions with potential drug targets at an atomic level, providing deeper insights into its mechanism of action.

The development of this compound also raises important considerations regarding its safety profile. Initial toxicity studies indicate that it has a favorable safety margin, but further research is needed to fully characterize its long-term effects. Regulatory agencies require rigorous testing to ensure that any new drug candidate meets stringent safety standards before it can be approved for clinical use.

In conclusion, 3,4-difluoro-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]benzene-1-sulfonamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure and biological activity make it a valuable asset in the pursuit of novel therapeutic agents. As research continues to uncover its full potential, this compound stands at the forefront of innovation in drug development.